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Compound of Interest

Compound Name: Hexylboronic Acid

Cat. No.: B098045

An In-depth Guide to the Safe Synthesis, Handling, and Storage of Hexylboronic Acid for
Laboratory Applications

Hexylboronic acid (CsH15BO2) is an indispensable alkylboronic acid reagent, widely utilized in
organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions to form carbon-
carbon bonds. Its utility in the synthesis of complex molecules and active pharmaceutical
ingredients makes it a common reagent in both academic and industrial laboratories. However,
like all chemical reagents, its safe and effective use is predicated on a thorough understanding
of its potential hazards and the implementation of robust safety protocols.

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of the safety data for hexylboronic acid. Moving beyond a simple
recitation of Safety Data Sheet (SDS) information, this document synthesizes available data
with field-proven laboratory practices to explain the causality behind safety recommendations,
ensuring a culture of safety and scientific integrity.

Chemical and Physical Identity

A foundational aspect of safe handling is understanding a substance's physical properties.
These characteristics influence storage conditions, appropriate fire-fighting measures, and
potential exposure routes. The properties of hexylboronic acid are summarized below.
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Property Value Source

CAS Number 16343-08-1 [1]

Molecular Formula CeH15BO2 [1][2]

Molecular Weight ~130.00 g/mol [11[2]
White to off-white flakes or

Appearance [3]
powder

Melting Point 88 °C [2]

Boiling Point 226.5 £ 23.0 °C (Predicted) [3]

Flash Point 90.8 °C [3]

- Soluble in Methanol; Water

Solubility N [3]
solubility: 2.5 g/100 mL

Sensitivity Air Sensitive, Hygroscopic [3114]

Hazard Identification and GHS Classification

Hexylboronic acid is classified under the Globally Harmonized System (GHS) as an irritant.

The primary hazards are associated with direct contact and inhalation of its dust.[1][3]

GHS Pictogram

Hazard Class

Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation.[1]

Warnin

J (Category 2) [5]
Warni Serious Eye Damage/Eye H319: Causes serious eye

arnin
g Irritation (Category 2) irritation.[1][5]
Specific Target Organ Toxicity - ]
. ) H335: May cause respiratory

Warning Single Exposure (Category 3),

Respiratory Tract Irritation

irritation.[1][5][6]

Expert Analysis of Hazards: The irritant nature of boronic acids stems from the electron-

deficient boron atom, which acts as a Lewis acid. This allows it to interact with biological
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nucleophiles, such as amino and hydroxyl groups on proteins and cell membranes, leading to
irritation. While valuable for its reactivity in synthesis, this same property necessitates stringent
measures to prevent direct contact. Furthermore, as a fine powder, it can easily become
airborne, posing a respiratory hazard.

Core Principles of Safe Handling: The Hierarchy of
Controls

Effective laboratory safety relies on a multi-layered approach known as the hierarchy of
controls. This framework prioritizes the most effective measures for risk reduction. Relying
solely on Personal Protective Equipment (PPE) is insufficient; it is the last line of defense.

Hierarchy of Controls for Hexylboronic Acid

Elimination Substitution Engineering Controls Administrative Controls Personal Protective Equipment
(Not Feasible) (Use less hazardous boronic acid if possible) (Fume Hood, Ventilated Enclosure) (SOPs, Training, Labeling) (Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over
PPE.

o Engineering Controls: The primary method for controlling exposure to hexylboronic acid
dust and vapors is to handle it within a certified chemical fume hood or a ventilated balance
enclosure (for weighing).[4][7][8][9] This physically removes the hazard from the user's
breathing zone.

o Administrative Controls: All personnel must be trained on the specific hazards of
hexylboronic acid. Standard Operating Procedures (SOPSs) for its use, storage, and
disposal must be written and readily accessible. Clear labeling of containers and work areas
is mandatory.

o Personal Protective Equipment (PPE): PPE is used to protect the user from contact after all
higher-level controls have been implemented. The specific PPE requirements are detailed in
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the following section.

Personal Protective Equipment (PPE) Protocol

Proper selection and use of PPE are critical for preventing exposure. The following protocol is
mandatory when handling hexylboronic acid.

Eye and Face Protection: Wear chemical safety goggles that conform to European Standard
EN166 or equivalent.[6][7][10] Standard safety glasses with side shields do not provide a
sufficient seal to protect against fine powders. A face shield should be worn in addition to
goggles if there is a significant risk of splashing or dust generation.

Skin Protection:

o Gloves: Wear nitrile protective gloves.[7][10] Always inspect gloves for tears or punctures
before use. Contaminated gloves must be removed promptly using the proper technique to
avoid skin contact, and hands should be washed immediately.

o Clothing: A long-sleeved laboratory coat must be worn and kept fully fastened.[4][7][9]
Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If work is not performed inside a fume hood or if dust generation is
unavoidable, a NIOSH/MSHA-approved respirator with a particulate filter (such as an N95 or
P100) is required.[8][9][10] Respirator use must be in accordance with a formal respiratory
protection program, including fit testing.

Storage and Stability

Hexylboronic acid's stability is influenced by its environment. Improper storage can lead to
degradation and affect experimental outcomes.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[7][9] Many suppliers recommend refrigeration or storage in a freezer under -20°C.[3]

[4]18]

e Atmosphere: Due to its sensitivity to air and moisture, it is best stored under an inert
atmosphere, such as nitrogen or argon.[3][4][10]
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o Causality: Boronic acids can undergo dehydration to form cyclic boroxine anhydrides,
especially in the presence of moisture.[1][11] This process is often reversible but can
complicate stoichiometry and impact reactivity. Furthermore, boronic acids are susceptible
to oxidation, which can be mitigated by excluding air.[12][13]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[4][8][14][15]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure. All laboratory
personnel should be familiar with the location of safety showers and eyewash stations.

Click to download full resolution via product page

Caption: Emergency response workflow for different exposure routes to hexylboronic acid.

Step-by-Step First Aid Protocols:
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4][16] Remove contact lenses if present
and easy to do so.[4][6] Seek immediate medical attention.[3][16]

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes.[4][6][16] If skin irritation occurs or persists,
get medical advice.[16]

 Inhalation: Move the exposed person to fresh air at once.[4][6][16] If breathing has stopped
or is difficult, provide artificial respiration or oxygen. Keep the person warm and at rest.[16]
Get medical attention immediately.[6]

 Ingestion: Do not induce vomiting. Clean the mouth with water.[4][6] If the person is
conscious, have them drink two glasses of water. Seek immediate medical attention.

Accidental Release and Spill Cleanup Protocol

A small spill of solid hexylboronic acid can be managed safely by trained laboratory
personnel.

o Evacuate and Secure: Alert others in the area. Ensure the spill area is well-ventilated
(preferably within a fume hood). Remove all sources of ignition.[17]

o Don PPE: Wear the appropriate PPE as described in Section 4, including respiratory
protection.

o Contain Spill: Prevent the powder from spreading.
e Clean Up:

o Gently sweep or scoop the solid material into a suitable, labeled container for hazardous
waste disposal.[4][18]

o Crucially, avoid creating dust.[4][9] Do not dry sweep with a brush. Use a dampened paper
towel to gently wipe up the final traces of powder.

o Do not use water to wash the spill away, as this can spread contamination.
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» Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.qg., isopropanol or
ethanol) and then soap and water.

» Dispose: All cleanup materials (gloves, wipes, etc.) must be placed in the hazardous waste
container along with the spilled material.[19]

Disposal Considerations

All waste containing hexylboronic acid, including empty containers and contaminated cleanup
materials, must be treated as hazardous chemical waste.

+ Waste Collection: Collect waste in clearly labeled, sealed containers.

o Regulatory Compliance: Disposal must be carried out in accordance with all local, regional,
and national hazardous waste regulations.[4][14][18] Never dispose of hexylboronic acid
down the drain or in regular trash.

e Institutional Guidelines: Always consult your institution's Environmental Health and Safety
(EHS) department for specific disposal procedures.

Toxicological and Ecological Profile: A Note of
Caution

A critical aspect of the safety profile for hexylboronic acid is the limited availability of
comprehensive toxicological and ecological data. Many official SDS documents list "No data
available" for critical endpoints such as acute toxicity (oral, dermal, inhalation), carcinogenicity,
and mutagenicity.[7][20]

Expert Insight: This absence of data does not imply an absence of hazard. For researchers and
drug development professionals, this data gap necessitates a conservative approach. The
substance should be handled with the utmost care, assuming it could have uncharacterized
long-term health effects. The known irritant properties should be considered the minimum
hazard level, and all protocols should be designed to prevent any level of exposure. Similarly,
the lack of ecotoxicity data means that releases to the environment must be strictly avoided.[4]

Conclusion
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Hexylboronic acid is a powerful tool in the synthetic chemist's arsenal. Its effective and safe
use hinges on a disciplined approach grounded in a full understanding of its hazards. By
implementing the hierarchy of controls, adhering to stringent PPE and handling protocols, and
respecting the unknowns in its toxicological profile, researchers can mitigate risks effectively.
The principles and protocols outlined in this guide are designed to empower scientific
professionals to work safely, protect themselves and their colleagues, and maintain the integrity
of their research.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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